N-(3-Bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine HCl
Overview
Description
Scientific Research Applications
1. Synthesis and Insecticidal Efficacy
A study by El-Shahawi, El-ziaty, Morsy, & Aly (2016) demonstrates the synthesis of novel bis quinazolin-4(3H)-one derivatives, including the synthesis and utilization of bis benzoxazin-4-one derivatives. These compounds have been tested for their insecticidal efficacy, highlighting their potential use in pest control.
2. Synthesis and Purification Processes
A study by Zhang & Zha (2013) details the optimized synthesis and purification of erlotinib hydrochloride, which involves a nucleophilic substitution reaction. This process includes the transformation of a chlorinated intermediate byproduct, showing the utility of such compounds in the synthesis of pharmaceuticals.
3. Anticancer Activities
The research by Nowak et al. (2014) focuses on the synthesis of 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives and their potential anticancer activities. This study demonstrates the relevance of quinazolinone derivatives in the development of new cancer treatments.
4. Development of Fluorescent Compounds for Optoelectronics
Wołek, Werłos, Komander, & Kudelko (2020) Wołek et al. (2020) explored the synthesis of novel quinazolinylphenyl-1,3,4-oxadiazole derivatives. Their work suggests the use of these compounds in optoelectronics due to their strong fluorescence emission and high quantum yields.
5. Synthesis of Erlotinib Hydrochloride
Research by Sun Jian (2013) and Min (2007) describes the synthesis of Erlotinib hydrochloride, a medication used in cancer treatment. This includes the preparation of key intermediates like 6,7-bis(2-methoxyethoxy)quinazolin-4-amine.
6. Development of H1-antihistaminic Agents
A study by Alagarsamy et al. (2012) focuses on the synthesis of novel quinazolin-4(3H)-ones as potential H1-antihistaminic agents, indicating the application of quinazolinone derivatives in the development of new therapeutic drugs.
properties
IUPAC Name |
N-(3-bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22BrN3O4.ClH/c1-25-6-8-27-18-11-16-17(12-19(18)28-9-7-26-2)22-13-23-20(16)24-15-5-3-4-14(21)10-15;/h3-5,10-13H,6-9H2,1-2H3,(H,22,23,24);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVQIMOUSDOXMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=CC=C3)Br)OCCOC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrClN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Bromophenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine HCl | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid](/img/structure/B1460317.png)
